Cas no 102185-03-5 (IR 786)

• Product Name: IR 786
• CAS No: 102185-03-5
• MF: C₃₂H₃₆Cl₂N₂O₄
• MW: 583.545247077942
• CID: 195839
• PubChem ID: 2750096
• Update Time: 2025-04-19

IR 786 Chemical and Physical Properties

Names and Identifiers

• IR 786
• 2-(2-(2-CHLORO-3-(2-(1,3,3-TRIMETHYLINDOLIN-2-YLIDENE)ETHYLIDENE)CYCLOHEX-1-ENYL)VINYL)-1,3,3-TRIMETHYL-3H-INDOLIUM PER...
• 2-[2-[2-chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole,perchlorate
• (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole
• 2,6-DIMETHYLANILINE,[RING-14C(U)]
• IR-786 perchlorate
• CY 2
• 2-(2-(2-Chloro-3-(2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene)-1-cyclohexen-1-yl)ethenyl)-1,3,3-trimet]
• 2-(2-[2-CHLORO-3-([1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE]ETHYLIDENE)-1-CYCLOHEXEN-1-YL]ETHENYL)-1,3,3-TRIMETHYLINDOLIUM PERCHLORATE
• 2-[2-[2-chloro-3-[(1,3-dihydro-1,3,3-triMethyl-2H-indol-2-ylidene) ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,3,3-triMethyl-1H-indoliuM perchlorate
• 2-(2-(2-CHLORO-3-[2-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)ETHYLIDENE]-1-CYCLOHEXEN-1-YL)ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM PERCHLORATE
• 2-[2-[2-CHLORO-3-[2-(1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE)-ETHYLIDENE]-1-CYCLOHEXEN-1-YL]ETHENYL]-1,3,3-TRIMETHYL-3H-INDOLIUM PERCHLORATE
• IR-786 perchlorate,Dye content 98 %
• AKOS016037992
• 2-ylidene]ethylidene)-1-cyclohexen-1-yl]ethenyl)-1,3,3-
• trimethylindolium perchlorate
• 2-[2-[2-Chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;perchlorate
• 102185-03-5
• 2-(2-[2-Chloro-3-([1,3-dihydro-1,3,3-trimethyl-2H-indol-
• DTXSID40372793
• 3H-Indolium, 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-, perchlorate (1:1)

• Inchi： 1S/C32H36ClN2.ClO4/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;2-1(3,4)5/h7-10,14-21H,11-13H2,1-6H3;/q+1;-1
• InChI Key： NZDGODPJGDMLEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C2C(C)(C)C3C=CC=CC=3N2C)CCCC=1C=CC1C(C)(C)C2C=CC=CC=2[N+]=1C.[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 582.20500
• Monoisotopic Mass: 582.2052130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.5

Experimental Properties

• Color/Form: solid
• Melting Point: 270 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 80.52000
• LogP: 8.40160
• Solubility: Not determined

IR 786 Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38